Cas no 131885-46-6 (3-(1H-imidazol-1-yl)-2-nitro-Benzenamine)

3-(1H-imidazol-1-yl)-2-nitro-Benzenamine structure
131885-46-6 structure
Product Name:3-(1H-imidazol-1-yl)-2-nitro-Benzenamine
CAS No:131885-46-6
MF:C9H8N4O2
MW:204.18542098999
CID:1104639
Update Time:2024-07-25

3-(1H-imidazol-1-yl)-2-nitro-Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-imidazol-1-yl)-2-nitro-Benzenamine
    • Benzenamine, 3-(1H-imidazol-1-yl)-2-nitro-
    • Inchi: 1S/C9H8N4O2/c10-7-2-1-3-8(9(7)13(14)15)12-5-4-11-6-12/h1-6H,10H2
    • InChI Key: XAQOYTATNRINLI-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC(N2C=NC=C2)=C1[N+]([O-])=O

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Predicted)
  • Boiling Point: 462.7±35.0 °C(Predicted)
  • pka: 4.73±0.10(Predicted)
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